Cas no 23767-70-6 (1,1,2,2-Cyclopropanetetracarbonitrile,3-(2-bromophenyl)-)

• Product Name: 1,1,2,2-Cyclopropanetetracarbonitrile,3-(2-bromophenyl)-
• CAS No: 23767-70-6
• MF: C₁₃H₅BrN₄
• MW: 297.109600782394
• CID: 285356
• PubChem ID: 263798
• Update Time: 2025-04-19

1,1,2,2-Cyclopropanetetracarbonitrile,3-(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Cyclopropanetetracarbonitrile,3-(2-bromophenyl)-
• 3-(2-bromophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
• DTXSID70294873
• NSC-98473
• 23767-70-6
• NSC98473

• Inchi： 1S/C13H5BrN4/c14-10-4-2-1-3-9(10)11-12(5-15,6-16)13(11,7-17)8-18/h1-4,11H
• InChI Key： KEUYKQUVYICDPZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C(C#N)(C#N)C1(C#N)C#N

Computed Properties

• Exact Mass: 295.96985
• Monoisotopic Mass: 295.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.69
• Boiling Point: 590.5°C at 760 mmHg
• Flash Point: 310.9°C
• Refractive Index: 1.656
• PSA: 95.16